Cas no 1805921-24-7 (2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol
• CAS No: 1805921-24-7
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4861353
• Update Time: 2025-10-12

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-6-2-5(8(10)11)12-7(9)4(6)3-13/h2,8,13H,3H2,1H3
• InChI Key： BLGPRMCXXYNAQN-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol

Introduction to 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol (CAS No. 1805921-24-7)

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805921-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a methoxy group, along with a hydroxymethyl moiety at the 3-position, makes this molecule a versatile intermediate in synthetic chemistry.

The bromo atom at the 2-position of the pyridine ring serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, particularly in drug discovery efforts. The difluoromethyl group, located at the 6-position, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the pyridine ring, influencing reactivity and interactions with biological targets.

The methoxy group at the 4-position provides additional electronic and steric effects that can be exploited to fine-tune pharmacokinetic properties. Furthermore, the hydroxymethyl group at the 3-position introduces both hydrophilicity and potential sites for further derivatization, making it valuable in designing molecules with specific solubility profiles or bioavailability characteristics. Collectively, these structural features make 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol a promising building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds exhibit a wide range of effects, including kinase inhibition, antiviral properties, and anti-inflammatory actions. The specific arrangement of substituents in 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol suggests its utility in targeting various enzymes and receptors involved in disease pathways.

One notable area of research involves the development of small-molecule inhibitors for protein kinases, which play crucial roles in signal transduction and are often dysregulated in cancer and inflammatory diseases. The bromo and difluoromethyl groups in this compound can be strategically incorporated into kinase inhibitors to improve binding affinity and selectivity. For instance, recent studies have shown that pyridine derivatives with similar substitution patterns exhibit potent activity against tyrosine kinases such as Janus kinases (JAKs) and Bruton’s tyrosine kinase (BTK). These kinases are implicated in autoimmune disorders and hematological malignancies, making them attractive therapeutic targets.

Another emerging field where 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol shows promise is in antiviral research. The structural motifs present in this compound share similarities with known viral protease inhibitors and polymerase inhibitors. By leveraging computational modeling and high-throughput screening techniques, researchers have identified pyridine derivatives capable of disrupting viral replication cycles. The methoxy group may contribute to optimal interactions with viral proteins by modulating hydrogen bonding networks, while the hydroxymethyl group could serve as a point of conformational flexibility to enhance binding.

The agrochemical sector has also benefited from the exploration of pyridine-based compounds. Certain derivatives exhibit herbicidal, fungicidal, or insecticidal properties by interfering with essential biological processes in pests or weeds. The unique combination of functional groups in 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol makes it a valuable scaffold for designing next-generation crop protection agents that offer improved efficacy and environmental safety.

From a synthetic chemistry perspective, 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol serves as an excellent precursor for constructing more complex molecules through multi-step organic transformations. The presence of multiple reactive sites allows for sequential functionalization without excessive purification steps. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring. Additionally, nucleophilic substitution reactions can be used to replace the bromo or hydroxymethyl groups with other functionalities tailored to specific biological needs.

The pharmaceutical industry places high value on compounds that exhibit favorable pharmacokinetic profiles. Properties such as solubility, permeability across biological membranes (P-glycoprotein efflux), and metabolic stability are critical determinants of drug efficacy and safety. The structural features of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol, including its polarity provided by the hydroxymethyl group and electronic modulation by the methoxy and difluoromethyl substituents, contribute to its potential as a lead compound or intermediate in drug development.

In conclusion,2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol (CAS No. 1805921-24-7) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural composition enables diverse functionalization strategies while offering opportunities to develop novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and synthetic methodologies,2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-methanol is poised to remain an important component in academic laboratories and industrial research programs alike.